2-naphthyl 2,4,5-trichlorobenzenesulfonate

• IUPAC Name: naphthalen-2-yl 2,4,5-trichlorobenzenesulfonate
• InChI: InChI=1S/C16H9Cl3O3S/c17-13-8-15(19)16(9-14(13)18)23(20,21)22-12-6-5-10-3-1-2-4-11(10)7-12/h1-9H
• InChI Key: IACNFGAEKXILIE-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C=C(C=CC2=C1)OS(=O)(=O)C3=CC(=C(C=C3Cl)Cl)Cl
• Molecular Formula: C16H9Cl3O3S
• DSSTOX Substance ID: DTXSID40367644
• Molecular Weight: 387.7 g/mol
• CAS RN: 6394-44-1

Description

2-naphthyl 2,4,5-trichlorobenzenesulfonate (NTCS) is a chemical compound that has been widely used in scientific research for its ability to modulate the activity of certain enzymes and proteins. NTCS is a sulfonated naphthalene derivative that has been shown to have a range of biochemical and physiological effects. In

Mechanism of Action

The mechanism of action of 2-naphthyl 2,4,5-trichlorobenzenesulfonate is not fully understood, but it is thought to involve the binding of the compound to the active site of the target enzyme or protein. This binding can inhibit the activity of the enzyme or protein, leading to a range of biochemical and physiological effects.
Biochemical and Physiological Effects
2-naphthyl 2,4,5-trichlorobenzenesulfonate has been shown to have a range of biochemical and physiological effects. For example, 2-naphthyl 2,4,5-trichlorobenzenesulfonate has been shown to inhibit the growth of certain cancer cells, suggesting that it may have potential as an anti-cancer agent. 2-naphthyl 2,4,5-trichlorobenzenesulfonate has also been shown to modulate the activity of ion channels, which are proteins that play a key role in the transmission of signals between cells. In addition, 2-naphthyl 2,4,5-trichlorobenzenesulfonate has been shown to have anti-inflammatory and anti-oxidant properties.

Advantages and Limitations for Lab Experiments

One of the advantages of using 2-naphthyl 2,4,5-trichlorobenzenesulfonate in lab experiments is that it is a relatively simple and inexpensive compound to synthesize. In addition, 2-naphthyl 2,4,5-trichlorobenzenesulfonate has been shown to have a range of biochemical and physiological effects, making it a useful tool for investigating the activity of enzymes and proteins. However, there are also some limitations to using 2-naphthyl 2,4,5-trichlorobenzenesulfonate in lab experiments. For example, the mechanism of action of 2-naphthyl 2,4,5-trichlorobenzenesulfonate is not fully understood, which can make it difficult to interpret the results of experiments. In addition, the effects of 2-naphthyl 2,4,5-trichlorobenzenesulfonate can be variable depending on the specific enzyme or protein being targeted.

Future Directions

There are a number of future directions for research on 2-naphthyl 2,4,5-trichlorobenzenesulfonate. One area of interest is the development of more potent and selective inhibitors of specific enzymes and proteins. Another area of interest is the investigation of the potential anti-cancer properties of 2-naphthyl 2,4,5-trichlorobenzenesulfonate. In addition, further research is needed to fully understand the mechanism of action of 2-naphthyl 2,4,5-trichlorobenzenesulfonate and its effects on different cellular processes. Overall, 2-naphthyl 2,4,5-trichlorobenzenesulfonate is a promising compound that has the potential to be a valuable tool for scientific research in a range of fields.

Synthesis Methods

2-naphthyl 2,4,5-trichlorobenzenesulfonate can be synthesized by the reaction of 2-naphthol with 2,4,5-trichlorobenzenesulfonyl chloride in the presence of a base such as pyridine. The reaction produces a white crystalline solid that can be purified by recrystallization. The synthesis of 2-naphthyl 2,4,5-trichlorobenzenesulfonate is relatively straightforward and can be performed using standard laboratory equipment.

Scientific Research Applications

2-naphthyl 2,4,5-trichlorobenzenesulfonate has been used in a wide range of scientific research applications. One of the most common uses of 2-naphthyl 2,4,5-trichlorobenzenesulfonate is as an inhibitor of certain enzymes and proteins. For example, 2-naphthyl 2,4,5-trichlorobenzenesulfonate has been shown to inhibit the activity of protein kinase C (PKC), an enzyme that plays a key role in a range of cellular processes including cell growth and differentiation. 2-naphthyl 2,4,5-trichlorobenzenesulfonate has also been shown to inhibit the activity of the ATPase pump, a protein that is responsible for transporting ions across cell membranes.